![molecular formula C21H18N4O5S B4065255 N-[4-({[4-(1-oxo-3,4-dihydro-1H-isochromen-3-yl)-2-pyrimidinyl]amino}sulfonyl)phenyl]acetamide](/img/structure/B4065255.png)
N-[4-({[4-(1-oxo-3,4-dihydro-1H-isochromen-3-yl)-2-pyrimidinyl]amino}sulfonyl)phenyl]acetamide
Overview
Description
N-[4-({[4-(1-oxo-3,4-dihydro-1H-isochromen-3-yl)-2-pyrimidinyl]amino}sulfonyl)phenyl]acetamide is a useful research compound. Its molecular formula is C21H18N4O5S and its molecular weight is 438.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 438.09979086 g/mol and the complexity rating of the compound is 762. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure Analysis
- The X-ray structure of a complex containing a metabolite of the antibacterial sulfadiazine, structurally related to N-[4-({[4-(1-oxo-3,4-dihydro-1H-isochromen-3-yl)-2-pyrimidinyl]amino}sulfonyl)phenyl]acetamide, was analyzed. This study found moderate antibacterial growth inhibition in vitro assays (Obaleye, Caira, & Tella, 2008).
Antimicrobial and Antiviral Properties
- A variety of novel heterocyclic compounds incorporating sulfamoyl moiety, including those related to this compound, were synthesized for use as antimicrobial agents. These compounds showed promising in vitro antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Antitumor Activity
- Some derivatives of this compound were evaluated for antitumor activity. One compound, in particular, showed more effectiveness than doxorubicin, a reference drug, in inhibiting tumor growth (Alqasoumi et al., 2009).
Antithrombotic Properties
- A compound structurally related to this compound was investigated for its antithrombotic properties. It demonstrated potent oral antithrombotic properties in various animal venous, arterio-venous shunt, and arterial thrombosis models (Lorrain et al., 2003).
Molecular Docking and Computational Analysis
- Molecular docking and computational studies were conducted on derivatives of this compound. These studies help in understanding the electronic structure and binding interactions of these molecules, which is crucial for developing new pharmaceuticals (Shukla & Yadava, 2020).
Inhibition of Enzymes
- Some derivatives of this compound were found to be potent inhibitors of human thymidylate synthase and dihydrofolate reductase, enzymes crucial in DNA synthesis and replication. This property makes them potential candidates for cancer treatment (Gangjee et al., 2008).
Synthesis and Characterization
- The synthesis and characterization of new optically active poly(azo-ester-imide)s were conducted, which included derivatives of this compound. These polymers exhibited good inherent viscosities, optical activities, and thermal stabilities (Hajipour, Zahmatkesh, Roosta, & Ruoho, 2009).
Properties
IUPAC Name |
N-[4-[[4-(1-oxo-3,4-dihydroisochromen-3-yl)pyrimidin-2-yl]sulfamoyl]phenyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O5S/c1-13(26)23-15-6-8-16(9-7-15)31(28,29)25-21-22-11-10-18(24-21)19-12-14-4-2-3-5-17(14)20(27)30-19/h2-11,19H,12H2,1H3,(H,23,26)(H,22,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQCSNXGCIZXKDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC(=N2)C3CC4=CC=CC=C4C(=O)O3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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